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Compound of Interest

Compound Name: Methyl tridecanoate

Cat. No.: B150387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Methyl Tridecanoate (CAS 1731-88-0), a saturated fatty acid methyl ester.[1][2] This

document is intended for use by researchers, scientists, and professionals in drug development

and related fields. Methyl Tridecanoate serves as an intermediate in organic synthesis, a

reference standard in gas chromatography, and is explored in biochemical research for its

potential anti-inflammatory activity.[3][4]

Core Physical and Chemical Properties
The fundamental identifiers and properties of Methyl Tridecanoate are summarized below,

providing a foundational understanding of the compound.
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Identifier Value

IUPAC Name methyl tridecanoate[1]

Synonyms
Tridecanoic acid, methyl ester; Methyl n-

tridecanoate[1][5]

CAS Number 1731-88-0[1][5][6]

Molecular Formula C₁₄H₂₈O₂[1][5][6]

Molecular Weight 228.37 g/mol [1][5][6]

Appearance Clear, colorless liquid; Low melting solid[1][3][7]

Quantitative Physical Data
The following tables present key quantitative physical properties of Methyl Tridecanoate,

compiled from various literature sources and supplier specifications. These values are critical

for experimental design, process development, and quality control.

Table 1: Thermodynamic Properties

Property Value Conditions

Melting Point 5.0 to 7.0 °C[8] 760.00 mm Hg

5.5 °C[9][10][11] Literature Value

7 °C / 44.6 °F[7][12][13] -

Boiling Point 288.00 to 290.00 °C[8] @ 760.00 mm Hg

130 - 132 °C[7] @ 4 torr

131 °C[8][9][10][11] @ 4.00 mm Hg

Flash Point > 110 °C / > 230 °F[7][8] Tag Closed Cup (TCC)

Vapor Pressure 0.00129 mmHg[1] -

| | 0.002000 mmHg[8] | @ 25.00 °C (estimated) |
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Table 2: Physicochemical Properties

Property Value Conditions

Density 0.864 g/mL[9][10][11] @ 25 °C

0.865 to 0.870[8][14] @ 20.00 °C

0.87 g/mL[7] -

Refractive Index 1.43300 to 1.43600[8][14] @ 20.00 °C

n20/D 1.435[9][11] Literature Value

Solubility

Soluble in alcohol, ether,

benzene, chloroform,

methanol.[8][15][16]

-

Insoluble in water.[8][15]
Estimated water solubility:

0.3631 mg/L @ 25 °C.[8]

| logP (o/w) | 5.880 to 6.3[8][14] | Estimated |

Experimental Protocols
The accurate determination of physical properties is paramount for research and development.

The following sections detail the standard methodologies for measuring the key parameters of

Methyl Tridecanoate.

Purity Determination by Gas Chromatography (GC)
Gas chromatography is the standard method for assessing the purity of fatty acid methyl esters

(FAMEs) like Methyl Tridecanoate.[17][18]

Objective: To quantify the purity of a Methyl Tridecanoate sample and identify any impurities.

Principle: The sample is vaporized and injected onto a chromatographic column. Components

are separated based on their boiling points and interaction with the stationary phase. A Flame

Ionization Detector (FID) is typically used for quantification.
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Methodology:

Instrument Setup:

Gas Chromatograph: Agilent Intuvo 9000 GC or similar.[19]

Column: A polar capillary column, such as a SUPELCOWAX 10 (0.53 mm × 30 m) or

Agilent Intuvo HP-Innowax (60 m × 0.32 mm, 0.5 μm), is suitable for FAME analysis.[18]

[19]

Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 2.1 mL/min).[19]

Injector: Split/splitless inlet, set to a temperature of 270 °C with a high split ratio (e.g.,

100:1).[19]

Detector: Flame Ionization Detector (FID) set to 300 °C.[19]

Sample Preparation:

If the sample is neat, dilute it in an appropriate solvent like hexane or toluene.

Methyl Tridecanoate can also be used as an internal standard for the analysis of other

lipids.[17]

Chromatographic Conditions:

Oven Program: An isothermal run at 215-225°C may be sufficient.[18] Alternatively, a

temperature program can be used, for instance, holding at 60 °C for 10 minutes, followed

by a ramp to a higher temperature to elute all components.[19]

Analysis:

Inject a small volume (e.g., 0.5 - 1.0 µL) of the prepared sample.[19]

Record the chromatogram. The area of the peak corresponding to Methyl Tridecanoate is

compared to the total area of all peaks to calculate the purity in percent (area %).
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Melting Point Determination by Differential Scanning
Calorimetry (DSC)
DSC is a precise thermoanalytical technique for determining the melting point and phase

transitions of materials.[12][20]

Objective: To determine the onset and peak melting temperatures of Methyl Tridecanoate.

Principle: DSC measures the difference in the amount of heat required to increase the

temperature of a sample and a reference as a function of temperature. A phase transition, like

melting, results in an endothermic peak on the DSC thermogram.

Methodology:

Sample Preparation:

Accurately weigh a small amount of the sample (typically 2-5 mg) into an aluminum DSC

pan.

Seal the pan hermetically.

Instrument Setup:

Place the sample pan and an empty reference pan into the DSC cell.

Thermal Program:

To erase the sample's previous thermal history, first heat it to 80°C and hold for 5 minutes.

[12]

Cool the sample at a controlled rate (e.g., 10°C/min) to a low temperature, such as -50°C,

to ensure complete crystallization.[12]

Hold at this temperature for 5 minutes.[12]

Heat the sample at a constant rate (e.g., 5 or 10°C/min) to a temperature well above the

melting point (e.g., 50°C).[4][12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://grasasyaceites.revistas.csic.es/index.php/grasasyaceites/article/download/630/641/641
https://www.researchgate.net/publication/43284729_A_Comprehensive_Evaluation_of_the_Melting_Points_of_Fatty_Acids_and_Esters_Determined_by_Differential_Scanning_Calorimetry
https://www.benchchem.com/product/b150387?utm_src=pdf-body
https://grasasyaceites.revistas.csic.es/index.php/grasasyaceites/article/download/630/641/641
https://grasasyaceites.revistas.csic.es/index.php/grasasyaceites/article/download/630/641/641
https://grasasyaceites.revistas.csic.es/index.php/grasasyaceites/article/download/630/641/641
https://thescipub.com/pdf/ajassp.2006.1859.1863.pdf
https://grasasyaceites.revistas.csic.es/index.php/grasasyaceites/article/download/630/641/641
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis:

Record the heat flow versus temperature to generate a DSC thermogram.

The melting point is typically reported as the peak temperature of the endothermic melting

event. The onset temperature, where melting begins, is also a valuable parameter.[12]

Density Determination using a Pycnometer
The pycnometer method is a highly accurate technique for determining the density of a liquid

by precisely measuring a known volume of it.[6][8][9]

Objective: To accurately measure the density of liquid Methyl Tridecanoate at a specific

temperature.

Principle: Density is calculated from the mass of the liquid that completely fills a glass flask

(pycnometer) of a known, calibrated volume.

Methodology:

Preparation:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer on an analytical balance (M1).[8]

Measurement:

Fill the pycnometer with Methyl Tridecanoate, taking care to avoid air bubbles.

Insert the stopper, allowing excess liquid to exit through the capillary hole.[8]

Place the filled pycnometer in a thermostatic bath set to the desired temperature (e.g.,

20°C or 25°C) until thermal equilibrium is reached.[8]

Remove the pycnometer from the bath, carefully dry the exterior, and weigh it (M2).[8]

Calculation:
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The mass of the liquid is (M2 - M1).

The density (ρ) is calculated using the formula: ρ = (M2 - M1) / V, where V is the calibrated

volume of the pycnometer.

Refractive Index Measurement using an Abbe
Refractometer
The refractive index is a fundamental physical property used for substance identification and

purity assessment. The Abbe refractometer is the standard instrument for this measurement.[1]

[5][7]

Objective: To measure the refractive index of liquid Methyl Tridecanoate.

Principle: The instrument measures the critical angle of total internal reflection of a thin layer of

the sample held between two prisms. This angle is directly related to the refractive index.

Methodology:

Calibration and Setup:

Turn on the light source and circulate water from a thermostatic bath through the

refractometer prisms to maintain a constant temperature (e.g., 20°C).[3]

Calibrate the instrument using a standard of known refractive index, such as distilled

water.[1]

Measurement:

Open the prisms and clean their surfaces with a soft tissue and an appropriate solvent

(e.g., ethanol).

Place 2-3 drops of the Methyl Tridecanoate sample onto the surface of the lower prism

and close the prisms firmly.[7]

Looking through the eyepiece, rotate the prism assembly until the light-dark boundary

appears in the field of view.[7]
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If a colored band is visible, adjust the compensator knob to obtain a sharp, achromatic

boundary.[7]

Align this boundary precisely with the crosshairs in the eyepiece.[1]

Read the refractive index value directly from the instrument's scale.[7]

Perform at least three separate measurements and report the average value.[3]

Workflow and Visualizations
The following diagram illustrates a typical workflow for the characterization of a Methyl
Tridecanoate sample.
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Caption: Workflow for the physical characterization of a Methyl Tridecanoate sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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